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Compound of Interest

Compound Name: Racemomycin D

CAS No.: 3776-36-1

Cat. No.: B1212571

Get Quote

Executive Safety Summary
Racemomycin D (chemically synonymous with Streptothricin D) is a nucleoside antibiotic

belonging to the streptothricin class. Unlike common clinical antibiotics (e.g., penicillins),

Racemomycin D exhibits significant toxicity to eukaryotic cells, specifically manifesting as

delayed nephrotoxicity (kidney damage).

Critical Hazard Alert:

Acute Toxicity: Murine LD50 is approximately 10 mg/kg (IV/IP), classifying it as Highly Toxic

(Category 2).

Primary Route of Exposure: Inhalation of lyophilized powder and dermal absorption.

Target Organ: Renal proximal convoluted tubules.[1]

This guide supersedes standard BSL-1/BSL-2 antibiotic handling protocols. You must treat

Racemomycin D as a Hazardous Drug (HD) similar to cytotoxic antineoplastic agents.
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Biological Mechanism of Hazard
To understand the strict PPE requirements, one must understand the why.

Most antibiotics target prokaryotic-specific machinery (e.g., 50S ribosomal subunits) with high

selectivity. Racemomycin D, however, induces translational miscoding by interacting with the

16S rRNA in bacteria and has a lower selectivity threshold for eukaryotic ribosomes compared

to other streptothricins (like Streptothricin F).

Upon systemic entry, the compound accumulates in the kidney. The delayed toxicity profile

means accidental exposure may not present symptoms immediately, leading to a false sense of

security. Prevention of uptake is the only valid safety strategy.

PPE & Engineering Controls Matrix
The following protection levels are non-negotiable for handling Racemomycin D in its solid

(lyophilized) state.

Engineering Controls (Primary Barrier)
Control Type Specification Operational Requirement

Containment
Class II, Type A2 Biosafety

Cabinet (BSC)

Mandatory for all powder

handling. Never weigh on an

open bench.

Airflow Negative Pressure
Lab room should be negative

relative to the corridor.

Tools Anti-static Gun / Spatulas

Use anti-static devices to

prevent powder "puffing" or

aerosolization.

Personal Protective Equipment (Secondary Barrier)
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Body Area PPE Requirement Technical Justification

Respiratory N95 or P100 Respirator

Required even inside the BSC

during powder reconstitution to

protect against micro-aerosols

generated during septum

puncture or vial opening.

Hands
Double Nitrile Gloves (ASTM

D6978)

Outer: 0.11mm (minimum)

standard nitrile.Inner:

Extended cuff nitrile (taped to

sleeve).Note: Latex is not

recommended due to variable

permeation rates.

Eyes Chemical Splash Goggles

Safety glasses are insufficient.

Goggles provide a seal against

airborne dust and splashes.

Body
Tyvek® Sleeves or Disposable

Gown

Front-closing lab coats are

prohibited. Use rear-closing

gowns (lint-free) to prevent

particle accumulation on street

clothes.

Operational Protocol: Reconstitution & Handling
This protocol follows a "Zero-Contact" philosophy.

Phase 1: Preparation (Donning)
Enter the anteroom or gowning area.

Inspect gown and gloves for micro-tears.

Donning Order: Shoe covers

Gown

N95 Mask
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Goggles

Inner Gloves

Outer Gloves.

Verification: Ensure the cuff of the gown is tucked under the inner glove but over the outer

glove (or use the "cuff-tuck" method if using sleeves).

Phase 2: Solubilization (The Critical Risk Point)
Risk: The highest probability of exposure occurs when the solvent hits the lyophilized cake,

potentially displacing air and ejecting powder.

Setup: Place a plastic-backed absorbent pad in the BSC center.

Pressure Equalization: Do not inject solvent directly.

Technique: Insert the needle/syringe containing the solvent.

Step: Pull the plunger back slightly to create a negative pressure void inside the vial

before injecting liquid.

Injection: Slowly trickle solvent down the vial wall. Do not aim at the powder.

Dissolution: Allow the cake to wet completely by capillary action before swirling. Do not

shake.

Venting: If using a septum vial, use a hydrophobic venting needle to equalize pressure

during withdrawal.

Phase 3: Decontamination & Doffing
Wipe Down: Wipe the exterior of the stock solution vial with 10% bleach followed by 70%

ethanol before removing it from the BSC.

Waste: Dispose of all sharps and contaminated wipes in a sealed yellow chemical hazard bin

inside the hood.
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Doffing Order (Inside Out):

Remove outer gloves (dispose in biohazard).

Remove gown (roll inside out).

Remove goggles and mask (last).

Wash hands with soap and water for 20 seconds immediately.

Visualized Safety Workflow
The following diagram illustrates the decision logic and safety loops for handling

Racemomycin D.
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START: Handling Request

Risk Assessment:
Confirm Quantity & Form

Is it Powder?

Verify Class II BSC
Airflow

YES (High Risk)

PPE: Single Nitrile,
Lab Coat, Glasses

NO (Solution)

PPE: Double Nitrile,
N95, Goggles, Gown

Protocol: Negative Pressure
Reconstitution

Decontamination:
10% Bleach -> 70% EtOH

Protocol: Liquid Aliquoting

Disposal:
Chemical Incineration

END: Process Complete

Click to download full resolution via product page
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Caption: Operational logic flow for Racemomycin D handling. Note the divergence in PPE

stringency based on physical state (Powder vs. Liquid).

Emergency Response Procedures
Accidental Spills (Powder)

Evacuate: Alert nearby personnel and wait 15 minutes for aerosols to settle.

Cover: Gently cover the spill with paper towels soaked in 1N NaOH (Streptothricins are

sensitive to alkaline hydrolysis).

Clean: Wipe from the outside in. Do not use compressed air.

Personnel Exposure[2][3][4]
Skin Contact: Wash with soap and water for 15 minutes. Do not scrub hard (avoids abrasion

and increased absorption).

Eye Contact: Flush for 15 minutes. Seek medical attention immediately; bring the SDS.[2]

Inhalation: Move to fresh air. Monitor for respiratory distress.

Disposal Logistics
Racemomycin D is not standard biohazard waste.

Classification: Cytotoxic/Chemical Hazard.

Method: High-temperature incineration (>1000°C).

Labeling: Waste containers must be clearly labeled "TOXIC: STREPTOTHRICIN

ANTIBIOTIC."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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